N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[5-[(3-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C21H16FN3OS2/c22-17-9-3-5-14(11-17)13-27-21-25-24-20(28-21)23-19(26)12-16-8-4-7-15-6-1-2-10-18(15)16/h1-11H,12-13H2,(H,23,24,26)
• InChI Key: FDKKGEPWAFPMOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NC3=NN=C(S3)SCC4=CC(=CC=C4)F
• Molecular Formula: C21H16FN3OS2
• Molecular Weight: 409.5 g/mol

Description

N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-2-(naphthalen-1-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a heterocyclic compound that contains both thiadiazole and naphthalene moieties. The compound has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

Anticancer Activity

Several studies have synthesized and evaluated derivatives of the specified compound for their potential anticancer activity. One study focused on the synthesis, molecular modeling, and anticancer screening of imidazothiadiazole analogs, showcasing powerful cytotoxic results against breast cancer cells, highlighting the potential of such compounds in cancer treatment (Sraa Abu-Melha, 2021). Additionally, novel benzothiazole derivatives have been synthesized and evaluated for their potential as anticonvulsant agents, with some showing promising results (Dachuan Liu et al., 2016). These findings suggest a promising avenue for developing new therapeutic agents targeting various cancer types.

Antiviral Properties

Research into acetamide derivatives has also indicated their potential as anti-HIV drugs. A study on the density functional theory (DFT) analysis of such compounds provided insights into their mechanism of action, showing promise for these derivatives in HIV therapy (M. Oftadeh et al., 2013). This aligns with other research demonstrating the synthesis and anti-HIV activity evaluation of specific acetamide derivatives, further supporting their use as novel non-nucleoside HIV-1 reverse transcriptase inhibitors (P. Zhan et al., 2009).

Antimicrobial Activity

Derivatives of the compound have been investigated for their antibacterial properties, with several showing significant activity. This includes the synthesis and evaluation of benzothiazole acylhydrazones as anticancer agents, which also holds promise for their use in antimicrobial applications (Derya Osmaniye et al., 2018). The synthesis and antibacterial activity of various acetamide derivatives further highlight the versatility of these compounds in addressing different microbial threats (K. Ramalingam et al., 2019).

Anticonvulsant Effects

The evaluation of novel benzothiazole derivatives for anticonvulsant activity indicates that certain compounds demonstrate significant efficacy in this regard, suggesting their potential in treating neurological disorders such as epilepsy (Dachuan Liu et al., 2016).